Cas no 899750-23-3 (N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899750-23-3
• MF: C₂₁H₁₇F₂N₃O₃
• MW: 397.37479186058
• CID: 5497368
• Update Time: 2025-07-10

N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-1,3-benzodioxol-5-yl-1-(3,4-difluorophenyl)-3,4-dihydro-
• N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C21H17F2N3O3/c22-15-5-3-13(10-16(15)23)20-17-2-1-7-25(17)8-9-26(20)21(27)24-14-4-6-18-19(11-14)29-12-28-18/h1-7,10-11,20H,8-9,12H2,(H,24,27)
• InChI Key： FDTCUTWABRQHCX-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C3OCOC3=C1)=O)C2C1=CC=C(F)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide: A Comprehensive Overview

N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899750-23-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Synthesis: The compound N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is a member of the pyrrolopyrazine class of compounds. Its structure consists of a pyrrolopyrazine core substituted with a 2H-1,3-benzodioxolyl group and a 3,4-difluorophenyl group. The presence of these substituents imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for its production.

Biological Activities: One of the most significant aspects of N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is its diverse biological activities. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of specific kinases involved in inflammatory pathways and tumor growth. Additionally, it has demonstrated selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells.

Pharmacological Studies: Extensive pharmacological studies have been conducted to elucidate the mechanisms underlying the biological activities of N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide. These studies have revealed that the compound interacts with multiple molecular targets involved in cellular signaling pathways. For example, it has been shown to modulate the activity of MAPK and PI3K/Akt signaling pathways, which are crucial for cell survival and proliferation. Furthermore, it has been found to induce apoptosis in cancer cells through the activation of caspase-dependent pathways.

Clinical Applications: The potential clinical applications of N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide are currently being explored in various preclinical and early-stage clinical trials. Preliminary results from these trials have shown promising outcomes in treating inflammatory diseases and certain types of cancer. However, further research is needed to fully understand its safety profile and therapeutic efficacy in human subjects.

Current Research Trends: Recent research efforts have focused on optimizing the pharmacokinetic properties of N-(2H-1,3-benzodioxol-5-yl)-1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide to enhance its bioavailability and reduce potential side effects. Novel drug delivery systems and prodrug strategies are being investigated to improve its therapeutic index. Additionally, combinatorial approaches involving this compound with other therapeutic agents are being explored to achieve synergistic effects in disease treatment.

Conclusion: In conclusion,N-(2H-1,3-benzodioxol-5-y)--l-(3,4-difluorophenyl)--lH,-l,H,-l,H,-l,H,_{-pryrr-o[[[[[[[[[[[[[[[[]a]]a]]a]]a]]a]]a]]a]]a]]a]]apyrazine--carboxamide (CAS No. 899750--)) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.}